3-butoxy-N-[4-(4-ethyl-1-piperazinyl)phenyl]benzamide

• IUPAC Name: 3-butoxy-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C23H31N3O2/c1-3-5-17-28-22-8-6-7-19(18-22)23(27)24-20-9-11-21(12-10-20)26-15-13-25(4-2)14-16-26/h6-12,18H,3-5,13-17H2,1-2H3,(H,24,27)
• InChI Key: JSNNVLCYCHVEHC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)CC
• Molecular Formula: C23H31N3O2
• Molecular Weight: 381.5 g/mol

Description

3-butoxy-N-[4-(4-ethyl-1-piperazinyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BPN14770 and belongs to the class of benzamide derivatives. BPN14770 has been shown to exhibit promising pharmacological properties, making it a potential candidate for the development of novel therapeutic agents.

Mechanism of Action

BPN14770 exerts its pharmacological effects through the modulation of cyclic GMP (cGMP) signaling pathways. BPN14770 has been shown to increase the levels of cGMP in the brain, which in turn leads to the activation of downstream signaling pathways that are involved in synaptic plasticity and memory formation.
Biochemical and Physiological Effects
BPN14770 has been shown to exhibit a range of biochemical and physiological effects. In animal models, BPN14770 has been shown to improve cognitive function and memory, reduce anxiety-like behavior, and increase social interaction. BPN14770 has also been shown to reduce the levels of beta-amyloid, a protein that is implicated in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

BPN14770 has several advantages for use in laboratory experiments. It has been shown to be highly selective for its target, which reduces the risk of off-target effects. BPN14770 is also orally bioavailable, which makes it easy to administer in animal models. However, there are also limitations to the use of BPN14770 in laboratory experiments. Its high lipophilicity can make it difficult to solubilize in aqueous solutions, which can affect its pharmacokinetic properties.

Future Directions

BPN14770 has shown promising results in preclinical studies, and there are several potential future directions for its development. One potential direction is the development of BPN14770 as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders. Another potential direction is the use of BPN14770 as a tool for studying cGMP signaling pathways and their role in synaptic plasticity and memory formation. Further studies are needed to fully understand the potential of BPN14770 in these areas.

Scientific Research Applications

BPN14770 has been studied for its potential applications in various scientific research areas, including neuroscience, neurodegenerative diseases, and cancer. In neuroscience, BPN14770 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Down syndrome. BPN14770 has also been studied for its potential use in the treatment of Fragile X syndrome, a genetic disorder that affects cognitive and behavioral function.